Cas no 1227583-17-6 (3-Fluoro-2-(3-fluorophenyl)isonicotinaldehyde)

• Product Name: 3-Fluoro-2-(3-fluorophenyl)isonicotinaldehyde
• CAS No: 1227583-17-6
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• CID: 4799359
• Update Time: 2023-08-17

3-Fluoro-2-(3-fluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(3-fluorophenyl)isonicotinaldehyde
• 3-Fluoro-2-(3-fluorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H7F2NO/c13-10-3-1-2-8(6-10)12-11(14)9(7-16)4-5-15-12/h1-7H
• InChI Key： UXBJVDXTVCUJRZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CN=C1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 2.2
• Topological Polar Surface Area: 30